[2-(3-Chloro-phenyl)-propyl]-carbamic acid methyl ester

• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• IUPAC Name: methyl N-[2-(3-chlorophenyl)propyl]carbamate
• InChI: InChI=1S/C11H14ClNO2/c1-8(7-13-11(14)15-2)9-4-3-5-10(12)6-9/h3-6,8H,7H2,1-2H3,(H,13,14)
• InChI Key: OIIMXHAORFUWNM-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)OC)C1=CC(=CC=C1)Cl

Description

[2-(3-Chloro-phenyl)-propyl]-carbamic acid methyl ester is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(3-chloro-phenyl)-ethylamine hydrochloride (6.22 g, 30.2 mmol) and Et3N (6.1 g, 60.4 mmol) in DCM (20 mL) was added methyl chloroformate (4.28 g, 45 mmol) dropwise at 0° C., and the resulting mixture was stirred at room temperature for 0.5 hour. The reaction mixture was then washed with water (3×10 mL), 1N HCl (10 mL) and brine (10 mL). The organic layer was dried over anhy. Na2SO4, filtered and concentrated in vacuo. The residue formed was dried in vacuo to give the title compound (5.5 g, 80%) as yellow oil. MS: 228.1 (M+H+).